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Compound of Interest

Compound Name: 2-Bromobutyryl chloride

Cat. No.: B1265789

For researchers, scientists, and professionals in drug development, the safe handling of
reactive chemicals is paramount. This guide provides immediate, essential safety and logistical
information for the use of 2-Bromobutyryl chloride (CAS No. 22118-12-3), a flammable and
corrosive liquid that causes severe skin burns and eye damage.[1][2] Adherence to these
protocols is critical to ensure a safe laboratory environment.

Hazard Identification and Classification

2-Bromobutyryl chloride is a hazardous substance with the following classifications:

Flammable Liquid: Category 3[1]

Corrosive to Metals: Category 1[1]

Skin Corrosion: Sub-category 1B[1]

Serious Eye Damage: Category 1[1]

It is also noted to be moisture-sensitive and reacts violently with water.[3]

Physical and Chemical Properties
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Property Value Reference
Molecular Formula C4H6BrCIO [3]
Molecular Weight 185.45 g/mol [2]
Appearance Colorless to pale yellow liquid [4]
Boiling Point 101 °C @ 37 mmHg [3]
Flash Point 91 °C/195.8 °F [3]
Specific Gravity 1.602 [3]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to prevent exposure. The following table outlines
the minimum required PPE for handling 2-Bromobutyryl chloride.
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Body Part

Required PPE

Specifications and Best
Practices

Hands

Double-gloving with chemical-

resistant gloves

Wear two pairs of nitrile or
neoprene gloves.[5] The outer
glove should be removed and
disposed of immediately after
handling or in case of
contamination. Inspect gloves
for any signs of degradation

before use.

Body

Flame-retardant lab coat and

chemical-resistant apron

A closed-front, long-sleeved
lab coat should be worn over
personal clothing. A chemical-
resistant apron provides an

additional layer of protection.

Eyes/Face

Chemical safety goggles and a

face shield

Goggles must provide a
complete seal around the
eyes. A face shield must be
worn in conjunction with
goggles to protect the entire

face from splashes.[5]

Respiratory

NIOSH-approved respirator

Work must be conducted in a
certified chemical fume hood.
[3][4] If there is a risk of
exceeding exposure limits, a
full-face respirator with
appropriate cartridges should
be used.[6]

Experimental Protocol: Safe Handling of 2-
Bromobutyryl Chloride

This protocol outlines the step-by-step procedure for safely using 2-Bromobutyryl chloride in

a laboratory setting.
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. Preparation and Precautionary Measures:

Ensure that a safety shower and eyewash station are readily accessible and have been
tested within the last month.[3]

Work exclusively within a certified chemical fume hood with the sash at the lowest practical
height.

Remove all flammable materials and ignition sources from the immediate work area.[3][7]

Have appropriate spill cleanup materials (inert absorbent material like sand or vermiculite)
and a fire extinguisher (dry chemical or carbon dioxide) readily available.[3][8]

. Donning Personal Protective Equipment (PPE):

Don all required PPE as specified in the table above before entering the designated work

area.
. Handling and Dispensing:
Ground and bond all containers and receiving equipment to prevent static discharge.[1]
Use only non-sparking tools.[1]
Slowly open the container, being mindful of any potential pressure buildup.

Use a graduated cylinder or a syringe with a needle for accurate and controlled dispensing.
Avoid pouring directly from the main container to minimize the risk of spills.

Keep the container tightly closed when not in use.[1]
. Post-Handling and Decontamination:

Wipe down the exterior of the primary container and any equipment used with a cloth lightly
dampened with an inert solvent (e.g., heptane), followed by a dry cloth. Dispose of these
wipes as hazardous waste.

Thoroughly wash hands and forearms with soap and water after removing gloves.
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Emergency Procedures

Spill Response Workflow
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Click to download full resolution via product page
Caption: Workflow for responding to a 2-Bromobutyryl chloride spill.
First Aid Measures

« Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.[1][9]

» Skin Contact: Immediately remove all contaminated clothing. Rinse the affected area with
large amounts of water for at least 15 minutes. Seek immediate medical attention.[1][9]

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under
the eyelids. Remove contact lenses if present and easy to do. Continue rinsing. Seek
immediate medical attention.[1][9]

 Ingestion: Rinse mouth with water. Do NOT induce vomiting. Never give anything by mouth
to an unconscious person. Call a poison control center or doctor immediately.[1][6]

Disposal Plan
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All waste generated from the use of 2-Bromobutyryl chloride, including empty containers,
contaminated PPE, and spill cleanup materials, must be treated as hazardous waste.

Waste Collection and Storage:

o Collect all waste in a designated, properly labeled, and sealed container.

e The container should be stored in a cool, dry, and well-ventilated area, away from
incompatible materials.[3]

e Do not mix with other waste streams unless compatibility has been confirmed.

Disposal Procedure:

e Dispose of the hazardous waste through your institution's Environmental Health and Safety
(EHS) office.

o Follow all local, state, and federal regulations for hazardous waste disposal.[3]

e Do not dispose of 2-Bromobutyryl chloride down the drain.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for 2-
Bromobutyryl Chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1265789#personal-protective-equipment-for-
handling-2-bromobutyryl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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